Cas no 4329-95-7 (3-methyl-2-sulphonatobenzothiazolium)

3-methyl-2-sulphonatobenzothiazolium structure
4329-95-7 structure
Product Name:3-methyl-2-sulphonatobenzothiazolium
CAS No:4329-95-7
MF:C8H7NO3S2
MW:229.276079416275
CID:928891
PubChem ID:78030
Update Time:2025-04-19

3-methyl-2-sulphonatobenzothiazolium Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-sulphonatobenzothiazolium
    • 3-Methylbenzothiazolium 2-sulfonate
    • 3-methyl-1,3-benzothiazol-3-ium-2-sulfonate
    • Benzothiazolium, 3-methyl-2-sulfo-, inner salt
    • FIJVCJCTVIZODF-UHFFFAOYSA-N
    • DTXSID3063417
    • NS00045132
    • EINECS 224-366-8
    • 4329-95-7
    • 3-Methyl-2-sulfonatobenzothiazolium
    • Inchi: 1S/C8H7NO3S2/c1-9-6-4-2-3-5-7(6)13-8(9)14(10,11)12/h2-5H,1H3
    • InChI Key: FIJVCJCTVIZODF-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2[N+](C)=C1S(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 228.98681
  • Monoisotopic Mass: 228.987
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7A^2
  • XLogP3: 1.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 61.08
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